Cas no 1855706-50-1 (1-(1-Methyl-1h-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile)
1-(1-Methyl-1h-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-methyl-1h-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile
- EN300-1866674
- 1855706-50-1
- 1-(1-Methyl-1h-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile
-
- Inchi: 1S/C8H10N4/c1-12-7(5-10-11-12)8(6-9)3-2-4-8/h5H,2-4H2,1H3
- InChI Key: UTVDFJAPIMNNIE-UHFFFAOYSA-N
- SMILES: N1(C)C(=CN=N1)C1(C#N)CCC1
Computed Properties
- Exact Mass: 162.090546336g/mol
- Monoisotopic Mass: 162.090546336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 54.5Ų
1-(1-Methyl-1h-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1866674-0.05g |
1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile |
1855706-50-1 | 0.05g |
$1068.0 | 2023-09-18 | ||
| Enamine | EN300-1866674-0.1g |
1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile |
1855706-50-1 | 0.1g |
$1119.0 | 2023-09-18 | ||
| Enamine | EN300-1866674-0.25g |
1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile |
1855706-50-1 | 0.25g |
$1170.0 | 2023-09-18 | ||
| Enamine | EN300-1866674-0.5g |
1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile |
1855706-50-1 | 0.5g |
$1221.0 | 2023-09-18 | ||
| Enamine | EN300-1866674-1.0g |
1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile |
1855706-50-1 | 1g |
$1458.0 | 2023-06-02 | ||
| Enamine | EN300-1866674-2.5g |
1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile |
1855706-50-1 | 2.5g |
$2492.0 | 2023-09-18 | ||
| Enamine | EN300-1866674-5.0g |
1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile |
1855706-50-1 | 5g |
$4226.0 | 2023-06-02 | ||
| Enamine | EN300-1866674-10.0g |
1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile |
1855706-50-1 | 10g |
$6266.0 | 2023-06-02 | ||
| Enamine | EN300-1866674-1g |
1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile |
1855706-50-1 | 1g |
$1272.0 | 2023-09-18 | ||
| Enamine | EN300-1866674-5g |
1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile |
1855706-50-1 | 5g |
$3687.0 | 2023-09-18 |
1-(1-Methyl-1h-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 1-(1-Methyl-1h-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile
Comprehensive Overview of 1-(1-Methyl-1H-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile (CAS No. 1855706-50-1)
In the rapidly evolving field of pharmaceutical and agrochemical research, 1-(1-Methyl-1H-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile (CAS No. 1855706-50-1) has emerged as a compound of significant interest. This molecule, characterized by its unique triazole and cyclobutane structural motifs, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its nitrile functional group, which often enhances binding affinity and metabolic stability in bioactive molecules.
The compound's 1,2,3-triazole core is a hallmark of click chemistry, a technique popularized by Nobel laureate Barry Sharpless. This has led to a surge in searches for "triazole derivatives in drug design" and "click chemistry applications 2024," reflecting its relevance in modern synthetic strategies. Its cyclobutane ring, known for conferring rigidity, is another hot topic, with queries like "strained rings in medicinal chemistry" trending in academic forums.
From a synthetic perspective, CAS 1855706-50-1 is often discussed alongside "carbonitrile synthesis optimization" and "heterocyclic compound scalability." Recent patents highlight its utility as a building block for kinase inhibitors, aligning with the industry's focus on "targeted cancer therapies." Analytical challenges, such as "HPLC method development for triazole analogs," further underscore its technical complexity.
Environmental and regulatory considerations are also pivotal. While not classified as hazardous, its nitrile group prompts discussions on "green chemistry alternatives" and "biodegradable nitrile derivatives." These align with the broader push for sustainable chemistry, a dominant theme in 2024's research funding priorities.
In material science, the compound's rigid-rod molecular architecture sparks interest in "organic electronic materials," particularly for OLED applications. This interdisciplinary appeal bridges pharmaceutical and engineering communities, making it a frequent subject in "high-impact journal publications."
Market analysts note growing demand for CAS 1855706-50-1 in Asia-Pacific R&D hubs, driven by searches like "bulk suppliers of specialty nitriles." Its stability under physiological conditions (pH 7.4 half-life studies) further bolsters its appeal for preclinical development.
For those exploring structure-activity relationships (SAR), the 1-methyl-1H-1,2,3-triazole moiety offers a case study in "bioisosteric replacement strategies." Computational chemists frequently investigate its "docking pose reproducibility," given its balanced lipophilicity (predicted LogP ≈ 1.2).
Emerging applications in proteolysis-targeting chimeras (PROTACs) have recently been proposed, connecting it to the trending "degrader technologies" niche. This positions the compound at the frontier of next-generation therapeutic modalities.
1855706-50-1 (1-(1-Methyl-1h-1,2,3-triazol-5-yl)cyclobutane-1-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)